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3-Carene 3-Carene Carene is a colorless liquid with a sweet, turpentine-like odor. Floats on water. (USCG, 1999)
Car-3-ene is a monoterpene. It derives from a hydride of a carane.
3-Carene is a natural product found in Artemisia thuscula, Cymbopogon martinii, and other organisms with data available.
See also: Cannabis sativa subsp. indica top (part of).
Brand Name: Vulcanchem
CAS No.: 13466-78-9
VCID: VC20850564
InChI: InChI=1S/C10H16/c1-7-4-5-8-9(6-7)10(8,2)3/h4,8-9H,5-6H2,1-3H3
SMILES: CC1=CCC2C(C1)C2(C)C
Molecular Formula: C10H16
Molecular Weight: 136.23 g/mol

3-Carene

CAS No.: 13466-78-9

Cat. No.: VC20850564

Molecular Formula: C10H16

Molecular Weight: 136.23 g/mol

* For research use only. Not for human or veterinary use.

3-Carene - 13466-78-9

Specification

Description Carene is a colorless liquid with a sweet, turpentine-like odor. Floats on water. (USCG, 1999)
Car-3-ene is a monoterpene. It derives from a hydride of a carane.
3-Carene is a natural product found in Artemisia thuscula, Cymbopogon martinii, and other organisms with data available.
See also: Cannabis sativa subsp. indica top (part of).
CAS No. 13466-78-9
Molecular Formula C10H16
Molecular Weight 136.23 g/mol
IUPAC Name 3,7,7-trimethylbicyclo[4.1.0]hept-3-ene
Standard InChI InChI=1S/C10H16/c1-7-4-5-8-9(6-7)10(8,2)3/h4,8-9H,5-6H2,1-3H3
Standard InChI Key BQOFWKZOCNGFEC-UHFFFAOYSA-N
Isomeric SMILES CC1=CC[C@@H]2[C@H](C1)C2(C)C
SMILES CC1=CCC2C(C1)C2(C)C
Canonical SMILES CC1=CCC2C(C1)C2(C)C
Boiling Point 338 °F at 760 mmHg (USCG, 1999)
169.00 to 174.00 °C. @ 705.00 mm Hg
175-178 °C
Melting Point < 25 °C

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